Cas no 834884-75-2 (Methyl 5-(4-cyanophenyl)furan-2-carboxylate)

• Product Name: Methyl 5-(4-cyanophenyl)furan-2-carboxylate
• CAS No: 834884-75-2
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD06797401
• CID: 716141
• PubChem ID: 24883585
• Update Time: 2025-05-21

Methyl 5-(4-cyanophenyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(4-cyanophenyl)-, methyl ester
• Methyl 5-(4-cyanophenyl)-2-furoate
• 5-(4-CYANOPHENYL)FURAN-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 5-(4-cyanophenyl)furan-2-carboxylate
• AMTDA002
• DTXSID70584600
• SCHEMBL19355030
• Methyl 5-(4-cyanophenyl)furan-2-carboxylate, 96%
• A915153
• AT35289
• SB61025
• MFCD06797401
• 834884-75-2
• CS-0204747
• AKOS015960164
• METHYL 5-(4-CYANOPHENYL)FURAN-2-CARBOXY&

• MDL： MFCD06797401
• Inchi： 1S/C13H9NO3/c1-16-13(15)12-7-6-11(17-12)10-4-2-9(8-14)3-5-10/h2-7H,1H3
• InChI Key： KXWHTAUZNSVTPO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 227.05800
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.27
• Melting Point: 154-158 °C (lit.)
• Boiling Point: 406.9°C at 760 mmHg
• Flash Point: 199.9°C
• Refractive Index: 1.584
• PSA: 63.23000
• LogP: 2.60488

Methyl 5-(4-cyanophenyl)furan-2-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store at room temperature

Additional information on Methyl 5-(4-cyanophenyl)furan-2-carboxylate

Comprehensive Overview of Methyl 5-(4-cyanophenyl)furan-2-carboxylate (CAS No. 834884-75-2)

Methyl 5-(4-cyanophenyl)furan-2-carboxylate (CAS No. 834884-75-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its furan and cyanophenyl moieties, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its unique structural features make it a subject of interest for researchers exploring drug discovery, organic electronics, and catalysis.

The growing demand for heterocyclic compounds like Methyl 5-(4-cyanophenyl)furan-2-carboxylate is driven by their applications in developing antimicrobial agents and anti-inflammatory drugs. Recent studies highlight its potential as a building block for small-molecule inhibitors targeting enzymes involved in metabolic disorders. Additionally, its electron-withdrawing properties make it valuable in designing organic semiconductors, a hot topic in the renewable energy sector.

From a synthetic chemistry perspective, CAS No. 834884-75-2 is often utilized in cross-coupling reactions and palladium-catalyzed transformations. Researchers frequently search for efficient synthesis methods for this compound, reflecting its importance in medicinal chemistry workflows. Its solubility in common organic solvents like DMF and dichloromethane further enhances its practicality in lab settings.

Environmental and green chemistry trends have also influenced the study of Methyl 5-(4-cyanophenyl)furan-2-carboxylate. Scientists are investigating eco-friendly purification techniques and biodegradable derivatives to align with sustainability goals. This aligns with frequent search queries about green synthesis of furan derivatives and low-toxicity intermediates in academic forums.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry, topics often searched by quality control professionals. The compound’s melting point and stability under various pH conditions are critical data points for industrial applications, particularly in formulation development.

In the context of intellectual property, CAS No. 834884-75-2 appears in patents related to photovoltaic materials and OLED technologies, addressing the surge in interest around energy-efficient displays. Its role in high-performance polymers is another area attracting R&D investments, as evidenced by recent publications on polyfuran-based composites.

For suppliers and distributors, ensuring high-purity grades of this compound is essential to meet the stringent requirements of pharmaceutical GMP and electronic-grade chemicals. This correlates with frequent industry searches for reliable sourcing of specialty chemicals and batch-to-batch consistency metrics.

Future research directions for Methyl 5-(4-cyanophenyl)furan-2-carboxylate may explore its structure-activity relationships in neurological drug candidates or its integration into flexible electronics. These prospects align with emerging trends in personalized medicine and wearable technology, ensuring sustained relevance in interdisciplinary studies.